Cas no 88112-02-1 (3-Benzofuranol, 2,3-dihydro-3-methyl-)

3-Benzofuranol, 2,3-dihydro-3-methyl- structure
88112-02-1 structure
Product Name:3-Benzofuranol, 2,3-dihydro-3-methyl-
CAS No:88112-02-1
MF:C9H10O2
MW:150.174502849579
CID:644667
PubChem ID:13115528
Update Time:2025-04-19

3-Benzofuranol, 2,3-dihydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 3-Benzofuranol, 2,3-dihydro-3-methyl-
    • 3-methyl-2H-1-benzofuran-3-ol
    • SCHEMBL19852058
    • 3-Methyl-2,3-dihydro-1-benzofuran-3-ol
    • 3-Methyl-2,3-dihydrobenzofuran-3-ol
    • 88112-02-1
    • DTXSID20519189
    • SY308287
    • Inchi: 1S/C9H10O2/c1-9(10)6-11-8-5-3-2-4-7(8)9/h2-5,10H,6H2,1H3
    • InChI Key: WBVQDYOZNNSTQY-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2C(C)(C1)O

Computed Properties

  • Exact Mass: 150.068079557g/mol
  • Monoisotopic Mass: 150.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 29.5Ų
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